Cas no 72553-89-0 (Ethenetricarbonitrile, methoxy-)

• Product Name: Ethenetricarbonitrile, methoxy-
• CAS No: 72553-89-0
• MF: C₆H₃N₃O
• MW: 133.107520341873
• CID: 543742
• PubChem ID: 13198994
• Update Time: 2025-04-19

Ethenetricarbonitrile, methoxy- Chemical and Physical Properties

Names and Identifiers

• Ethenetricarbonitrile, methoxy-
• 2-methoxyethene-1,1,2-tricarbonitrile
• Methoxyethene-1,1,2-tricarbonitrile
• 72553-89-0
• DTXSID40526754

• Inchi： 1S/C6H3N3O/c1-10-6(4-9)5(2-7)3-8/h1H3
• InChI Key： CGTWHKFCSDGAFC-UHFFFAOYSA-N
• SMILES： O(C)/C(/C#N)=C(\C#N)/C#N

Computed Properties

• Exact Mass: 133.02769
• Monoisotopic Mass: 133.027611728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.6